Cas no 108545-00-2 ( )

  structure
  structure
Product Name: 
CAS No:108545-00-2
MF:C8H9ClO3
MW:188.608261823654
CID:894104
PubChem ID:44154661
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,6-DIMETHOXY-4-CHLOROPHENOL
    • 4-chloro-2,6-dimethoxyphenol
    • 4-chlorosyringol
    •  
    • Inchi: 1S/C8H9ClO3/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4,10H,1-2H3
    • InChI Key: LKRGCEYNNHGULE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C(C=1)OC)O)OC

Computed Properties

  • Exact Mass: 188.02400
  • Monoisotopic Mass: 188.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69000
  • LogP: 2.06280
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